Cas no 698-07-7 (1,3-Cyclopentadiene, 5-[bis(methylthio)methylene]-)

1,3-Cyclopentadiene, 5-[bis(methylthio)methylene]- structure
698-07-7 structure
Product name:1,3-Cyclopentadiene, 5-[bis(methylthio)methylene]-
CAS No:698-07-7
MF:C8H10S2
MW:170.294999599457
CID:391333
PubChem ID:5259640

1,3-Cyclopentadiene, 5-[bis(methylthio)methylene]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclopentadiene, 5-[bis(methylthio)methylene]-
    • 5-[bis(methylsulfanyl)methylidene]cyclopenta-1,3-diene
    • 698-07-7
    • DTXSID30413907
    • Inchi: InChI=1S/C8H10S2/c1-9-8(10-2)7-5-3-4-6-7/h3-6H,1-2H3
    • InChI Key: RLQYAQXVPXBMHJ-UHFFFAOYSA-N
    • SMILES: CSC(=C1C=CC=C1)SC

Computed Properties

  • Exact Mass: 170.0225
  • Monoisotopic Mass: 170.02239267g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • PSA: 0

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